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Cat. No.: B1277920
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This guide provides an in-depth analysis of the chemical and physical properties of Benzyl 4-
bromophenyl sulfide, a versatile reagent and building block in contemporary organic
synthesis and medicinal chemistry. This document is intended for researchers, scientists, and
professionals in drug development, offering a blend of theoretical understanding and practical,
field-proven insights into its synthesis, reactivity, and potential applications.

Core Molecular Attributes and Physicochemical
Properties

Benzyl 4-bromophenyl sulfide, with the CAS Number 53136-21-3, is a diaryl thioether
characterized by a benzyl group and a 4-bromophenyl group linked by a sulfur atom.[1][2][3][4]
Its molecular structure confers a unique combination of reactivity, making it a valuable
intermediate in the synthesis of more complex molecules.

Key Identifiers and Structural Information:

o |[UPAC Name: 1-(Benzylsulfanyl)-4-bromobenzene[1]
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Molecular Formula: C13H11BrS[1][2][4]

Molecular Weight: 279.20 g/mol [1]

Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=C(C=C2)Br[1]

InChl Key: XNMPJRAVZAWQMD-UHFFFAOY SA-N[1][2]

A summary of its key physicochemical properties is presented in Table 1. These parameters
are crucial for designing experimental conditions, including solvent selection, reaction
temperature, and purification methods.

Table 1: Physicochemical Properties of Benzyl 4-bromophenyl sulfide

Property Value Source
Melting Point 64-65 °C [2]
Density (Predicted) 1.43+0.1 g/lcm3 [2]
XLogP3 4.6 [11[2]
Polar Surface Area (PSA) 25.3 Az [1][2]

Synthesis of Benzyl 4-bromophenyl sulfide: A
Practical Approach

The most direct and widely applicable method for the synthesis of Benzyl 4-bromophenyl
sulfide is the nucleophilic substitution reaction between 4-bromothiophenol and a suitable
benzyl halide, such as benzyl bromide. This reaction, a variation of the Williamson ether
synthesis, proceeds via an Sn2 mechanism and is known for its efficiency and high yields.

The underlying principle of this synthesis is the deprotonation of the thiol group of 4-
bromothiophenol by a base to form a more nucleophilic thiophenoxide anion. This anion then
attacks the electrophilic benzylic carbon of the benzyl halide, displacing the halide and forming
the desired thioether bond.
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Experimental Protocol: Synthesis of Benzyl 4-
bromophenyl sulfide

This protocol describes a robust method for the laboratory-scale synthesis of Benzyl 4-
bromophenyl sulfide.

Materials:

4-Bromothiophenol

e Benzyl bromide[5]

e Potassium carbonate (K2COs) or Sodium hydroxide (NaOH)
» Acetone or Ethanol

» Deionized water

 Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate

e Hexane

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-bromothiophenol (1.0 equivalent) in acetone or ethanol.

» Base Addition: Add potassium carbonate (1.5 equivalents) or sodium hydroxide (1.1
equivalents) to the solution and stir for 15-20 minutes at room temperature to facilitate the
formation of the thiophenoxide salt.

» Addition of Benzyl Bromide: To the stirred suspension, add benzyl bromide (1.05
equivalents) dropwise at room temperature.
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e Reaction Progression: Heat the reaction mixture to reflux and monitor the progress of the
reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4
hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the solvent under reduced pressure.

o Extraction: To the residue, add deionized water and extract the product with ethyl acetate (3
x 50 mL).

e Washing: Combine the organic layers and wash with deionized water, followed by a brine
solution.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using a
hexane-ethyl acetate gradient to afford Benzyl 4-bromophenyl sulfide as a white solid.

Causality behind Experimental Choices: The choice of a polar aprotic solvent like acetone or a
polar protic solvent like ethanol facilitates the dissolution of the reactants and the base.
Potassium carbonate is a mild base suitable for this reaction, while sodium hydroxide offers a
stronger alternative. The reflux condition provides the necessary activation energy for the Sn2
reaction to proceed at a reasonable rate. The aqueous work-up is essential to remove the
inorganic salts and any remaining base, while the final purification by column chromatography
ensures the high purity of the final product.

Below is a Graphviz diagram illustrating the synthesis workflow.
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Caption: Workflow for the synthesis of Benzyl 4-bromophenyl sulfide.
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Spectroscopic Characterization

Accurate structural elucidation and purity assessment of Benzyl 4-bromophenyl sulfide are
paramount. The following sections detail the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural analysis of Benzyl 4-bromophenyl
sulfide.

e 1H NMR (400 MHz, CDCIs): The proton NMR spectrum is expected to show distinct signals
for the aromatic protons of the benzyl and 4-bromophenyl rings, as well as a characteristic
singlet for the benzylic methylene protons.

o & ~7.4-7.2 ppm (m, 9H): This multiplet corresponds to the aromatic protons of both the
benzyl and the 4-bromophenyl rings.

o & ~4.1 ppm (s, 2H): This singlet is characteristic of the two benzylic protons (-S—CH2—Ph).

e 13C NMR (101 MHz, CDCIs): The carbon NMR spectrum will provide information on the
carbon skeleton of the molecule.

o 0 ~138-127 ppm: A series of signals corresponding to the aromatic carbons.

o 0 ~39 ppm: The signal for the benzylic carbon (—S—CH2—Ph).[6]

Infrared (IR) Spectroscopy

The IR spectrum of Benzyl 4-bromophenyl sulfide will exhibit characteristic absorption bands
corresponding to the various functional groups present in the molecule.

Table 2: Key IR Absorption Bands
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Wavenumber (cm~?) Vibration Functional Group
3100-3000 C-H stretch Aromatic

1580-1450 C=C stretch Aromatic ring

1080-1000 C-Br stretch Aryl bromide

770-730 and 710-690 C-H bend Monosubstituted benzene
850-800 C-H bend p-Disubstituted benzene

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

e Molecular lon Peak (M*): The mass spectrum will show a molecular ion peak at m/z = 278
and an M+2 peak at m/z = 280 of nearly equal intensity, which is characteristic of the
presence of a bromine atom.

e Major Fragmentation Peaks:

o m/z = 91: This intense peak corresponds to the tropylium cation ([C7H7]*), formed by the
cleavage of the benzylic C-S bond.[6]

o m/z = 189/191: This pair of peaks corresponds to the 4-bromothiophenolate radical cation.

The fragmentation pattern is a key identifier for the structure of Benzyl 4-bromophenyl
sulfide.

Chemical Reactivity and Synthetic Utility

Benzyl 4-bromophenyl sulfide is a versatile synthetic intermediate due to the presence of two
reactive sites: the sulfur atom and the carbon-bromine bond.

Oxidation of the Sulfide Moiety

The sulfur atom in Benzyl 4-bromophenyl sulfide can be selectively oxidized to form the
corresponding sulfoxide and sulfone. These oxidized derivatives are important in their own
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right, with applications in medicinal chemistry and materials science.

» Oxidation to Sulfoxide: Selective oxidation to the sulfoxide can be achieved using mild
oxidizing agents such as hydrogen peroxide in acetic acid, or sodium periodate.[7]

» Oxidation to Sulfone: Stronger oxidizing agents, such as potassium permanganate or meta-
chloroperoxybenzoic acid (m-CPBA), will further oxidize the sulfide or sulfoxide to the
corresponding sulfone.[8]

The choice of oxidant and reaction conditions allows for the controlled synthesis of either the
sulfoxide or the sulfone.

Experimental Protocol: Oxidation to Benzyl 4-
bromophenyl sulfoxide

Materials:

Benzyl 4-bromophenyl sulfide

Hydrogen peroxide (30% solution)

Glacial acetic acid

Sodium bhicarbonate solution

Dichloromethane

Anhydrous sodium sulfate
Procedure:
¢ Dissolve Benzyl 4-bromophenyl sulfide (1.0 equivalent) in glacial acetic acid.

o Cool the solution in an ice bath and add hydrogen peroxide (1.1 equivalents) dropwise with
stirring.

 Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
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e Once the starting material is consumed, carefully neutralize the reaction mixture with a
saturated solution of sodium bicarbonate.

o Extract the product with dichloromethane (3 x 50 mL).

e Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

o Concentrate the solvent under reduced pressure to yield the crude sulfoxide, which can be
purified by recrystallization or column chromatography.

Self-Validating System: The progress of the oxidation can be easily monitored by TLC, as the
sulfoxide is significantly more polar than the starting sulfide. The formation of the sulfone, a
potential over-oxidation product, can also be detected as a more polar spot on the TLC plate.

Suzuki-Miyaura Cross-Coupling

The carbon-bromine bond on the phenyl ring provides a handle for carbon-carbon bond
formation via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura
coupling.[9][10][11] This reaction allows for the introduction of a wide variety of aryl, heteroaryl,
or vinyl groups, making Benzyl 4-bromophenyl sulfide a valuable precursor for the synthesis
of complex biaryl and styrenyl derivatives.

The general mechanism of the Suzuki-Miyaura coupling involves the oxidative addition of the
aryl bromide to a palladium(0) catalyst, followed by transmetalation with an organoboron
reagent and subsequent reductive elimination to yield the coupled product and regenerate the
catalyst.

Below is a Graphviz diagram illustrating the Suzuki-Miyaura coupling reaction of Benzyl 4-
bromophenyl sulfide.
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Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Applications in Research and Development

The unique structural features of Benzyl 4-bromophenyl sulfide and its derivatives have led
to their exploration in various fields, particularly in drug discovery.

Medicinal Chemistry and Drug Development

Derivatives of benzyl phenyl sulfide have shown promise as potential therapeutic agents. For
instance, certain substituted benzyl phenyl sulfides have been investigated for their
antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). Furthermore,
related sulfonamide-containing structures have been studied as inhibitors of carbonic
anhydrase, an enzyme implicated in various physiological and pathological processes.[12][13]
The ability to functionalize both the benzyl and the bromophenyl rings allows for the generation
of diverse libraries of compounds for structure-activity relationship (SAR) studies.

Organic Synthesis

As a bifunctional molecule, Benzyl 4-bromophenyl sulfide serves as a valuable building block
in organic synthesis. The sulfide can be used to introduce the benzylthio group, and the aryl
bromide can participate in a wide range of cross-coupling reactions, providing access to a vast
array of complex molecular architectures.

Safety and Handling
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Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment.[1]
Appropriate safety precautions should be taken during its handling and disposal.

» Hazard Statements: H410: Very toxic to aquatic life with long-lasting effects.[2]

o Precautionary Statements: P273: Avoid release to the environment. P391: Collect spillage.
P501: Dispose of contents/container in accordance with local regulations.[2]

It is recommended to handle this compound in a well-ventilated fume hood, wearing
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Conclusion

Benzyl 4-bromophenyl sulfide is a compound of significant interest to the scientific
community, offering a unique combination of chemical properties and synthetic potential. Its
straightforward synthesis, coupled with the reactivity of both the sulfide and the aryl bromide
moieties, makes it a versatile tool for the construction of complex molecules with potential
applications in medicinal chemistry and materials science. This guide has provided a
comprehensive overview of its properties, synthesis, reactivity, and applications, intended to
serve as a valuable resource for researchers and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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